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Compound of Interest

Compound Name: AF 555 NHS ester

Cat. No.: B12368062

For Immediate Release

This technical guide provides a detailed analysis of the molecular weight of AF 555 NHS ester,
a widely used fluorescent dye in life sciences research. The information is intended for
researchers, scientists, and professionals in the field of drug development who utilize
bioconjugation techniques.

Core Component Analysis

AF 555 NHS ester is an amine-reactive fluorescent probe that is instrumental in labeling
proteins, antibodies, and other biomolecules. Its bright and photostable orange fluorescence
makes it a popular choice for various applications, including fluorescence microscopy, flow
cytometry, and high-throughput screening. A precise understanding of its molecular weight is
critical for accurate quantification and conjugation calculations.

The total molecular weight of AF 555 NHS ester is a composite of the AF 555 fluorophore core
and the N-hydroxysuccinimide (NHS) ester functional group. The NHS ester allows for the
covalent attachment of the fluorophore to primary amines on target molecules.

Molecular Weight Specifications

The molecular weights of AF 555 NHS ester and its constituent parts are summarized in the
table below. These values are based on data from leading suppliers and chemical information
databases.
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Component Chemical Formula Molecular Weight ( g/mol )
AF 555 NHS Ester C39H46K3N3016S4 1058.36[1]

AF 555 Carboxylic Acid C35H43K3N201454 961.29[2]
N-Hydroxysuccinimide (NHS) C4H5NO3 115.09

It is important to note that slight variations in the reported molecular weight of the final AF 555

NHS ester product can occur due to different salt forms (e.g., triethylammonium salt) and
manufacturing processes. The value of 1058.36 g/mol is a widely cited figure for the

tripotassium salt form.[1]

Experimental Protocols

The determination of the molecular weight of AF 555 NHS ester and its precursors is typically
achieved through a combination of high-performance liquid chromatography (HPLC) and mass

spectrometry (MS).

Methodology for Molecular Weight Determination

Sample Preparation: A solution of the analyte (AF 555 NHS ester, AF 555 carboxylic acid, or
NHS) is prepared in a suitable solvent, such as dimethylformamide (DMF) or water.

HPLC Separation: The sample is injected into an HPLC system equipped with a C18
reverse-phase column. A gradient of acetonitrile and water, both containing 0.1% formic acid,

is commonly used to elute the compound.

Mass Spectrometry Analysis: The eluent from the HPLC is directed into the ion source of a
mass spectrometer (e.g., electrospray ionization - ESI). The mass spectrometer is operated
in positive or negative ion mode to detect the molecular ions of the analyte.

Data Analysis: The mass-to-charge ratio (m/z) of the detected ions is used to determine the

molecular weight of the compound.

Chemical Pathway of AF 555 NHS Ester Synthesis

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.lumiprobe.com/p/af-555-nhs-ester
https://www.lumiprobe.com/p/af-555-carboxylic-acid
https://www.benchchem.com/product/b12368062?utm_src=pdf-body
https://www.benchchem.com/product/b12368062?utm_src=pdf-body
https://www.lumiprobe.com/p/af-555-nhs-ester
https://www.benchchem.com/product/b12368062?utm_src=pdf-body
https://www.benchchem.com/product/b12368062?utm_src=pdf-body
https://www.benchchem.com/product/b12368062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of AF 555 NHS ester involves the activation of the carboxylic acid group on the
AF 555 fluorophore with N-hydroxysuccinimide. This reaction is typically facilitated by a
coupling agent, such as a carbodiimide, and results in the formation of the NHS ester with the
concomitant loss of a water molecule.
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Caption: Synthesis of AF 555 NHS Ester.

Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the relationship between the molecular weights of the
reactants and products in the synthesis of AF 555 NHS ester.
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Caption: Molecular Weight Calculation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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